Cas no 731772-23-9 (2-(2-chloroprop-2-enyl)benzonitrile)

2-(2-Chloroprop-2-enyl)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a 2-chloroprop-2-enyl group. This structure combines the reactivity of an aromatic nitrile with the electrophilic potential of a chlorinated allyl moiety, making it a valuable intermediate in synthetic chemistry. The compound is particularly useful in the preparation of heterocyclic compounds, agrochemicals, and pharmaceuticals due to its ability to undergo nucleophilic substitution and cyclization reactions. Its chloropropenyl group offers a reactive site for further functionalization, while the benzonitrile moiety contributes to stability and compatibility with various reaction conditions. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its balanced reactivity profile makes it suitable for applications requiring selective transformations under mild conditions.
2-(2-chloroprop-2-enyl)benzonitrile structure
731772-23-9 structure
Product Name:2-(2-chloroprop-2-enyl)benzonitrile
CAS No:731772-23-9
MF:C10H8ClN
MW:177.630221366882
MDL:MFCD00671920
CID:1759480
PubChem ID:24721748
Update Time:2025-07-02

2-(2-chloroprop-2-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloroprop-2-enyl)benzonitrile
    • 2-CHLORO-3-(2-CYANOPHENYL)-1-PROPENE
    • 2-(2-Chloroallyl)benzonitrile
    • AG-G-88963
    • CTK5D7449
    • MolPort-001-756-711
    • OR01937
    • 2-Chloro-3-(2-cyanophenyl)prop-1-ene
    • AKOS016016731
    • MFCD00671920
    • 2-(2-chloroprop-2-en-1-yl)benzonitrile
    • DB-192464
    • DTXSID50641129
    • 731772-23-9
    • MDL： MFCD00671920
    • Inchi： 1S/C10H8ClN/c1-8(11)6-9-4-2-3-5-10(9)7-12/h2-5H,1,6H2
    • InChI Key： RYURIYLCTGJFQD-UHFFFAOYSA-N
    • SMILES： ClC(=C)CC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 177.0345270g/mol
  • Monoisotopic Mass: 177.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.8Ų

2-(2-chloroprop-2-enyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 731772-23-9 97%
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abcr
AB234242-5 g
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abcr
AB234242-1g
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abcr
AB234242-2g
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abcr
AB234242-5g
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A2B Chem LLC
AC84544-1g
2-Chloro-3-(2-cyanophenyl)-1-propene
 731772-23-9 97%
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 $548.00 2024-04-19
A2B Chem LLC
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2-(2-chloroprop-2-enyl)benzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:731772-23-9)2-(2-chloroprop-2-enyl)benzonitrile
Order Number:A1196373
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:30
Price ($):346.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:731772-23-9)2-(2-chloroprop-2-enyl)benzonitrile
A1196373
Purity:99%
Quantity:1g
Price ($):346.0
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